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Compound of Interest

Compound Name: (Rac)-NNC 55-0396

Cat. No.: B8082289 Get Quote

This guide provides crucial safety protocols and logistical procedures for the handling and

disposal of (Rac)-NNC 55-0396, a selective T-type calcium channel blocker used in

neurological disease research.[1] While some safety data sheets (SDS) classify this compound

as not a hazardous substance or mixture, adherence to standard laboratory safety practices

and the use of personal protective equipment are essential to ensure a safe research

environment.[2]

Personal Protective Equipment (PPE) and
Engineering Controls
Proper PPE and engineering controls are the first line of defense against potential exposure.

The following should be implemented when handling (Rac)-NNC 55-0396:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8082289?utm_src=pdf-interest
https://www.benchchem.com/product/b8082289?utm_src=pdf-body
https://www.medchemexpress.com/nnc-55-0396.html
https://file.medchemexpress.com/batch_PDF/HY-50722/NNC-55-0396-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b8082289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8082289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Type Recommendation

Engineering Controls

Handle in a well-ventilated area. The use of a

chemical fume hood is recommended to

minimize inhalation exposure.[2][3] An

accessible safety shower and eye wash station

should be readily available.[2]

Eye Protection
Wear safety glasses with side shields or

goggles.

Hand Protection
Wear chemical-impermeable gloves (e.g., nitrile

gloves).[3]

Body Protection Wear a standard laboratory coat.[3]

Respiratory Protection

If handling large quantities or if dust/aerosol

formation is likely, a NIOSH-approved respirator

may be necessary.

Operational Plan for Handling
A systematic approach to handling (Rac)-NNC 55-0396, from preparation to disposal, is critical

for safety and experimental integrity.

1. Preparation and Weighing:

Before handling, ensure all necessary PPE is worn correctly.

Weigh the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust particles.

Avoid the formation of dust and aerosols.[3]

2. Dissolution:

(Rac)-NNC 55-0396 is soluble in water up to 25 mM.[4]
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When preparing solutions, add the solvent to the solid compound slowly to prevent

splashing.

If using water as the stock solution, it is recommended to filter and sterilize it with a 0.22 μm

filter before use.[1]

3. Experimental Use:

Clearly label all containers with the compound name, concentration, and date of preparation.

Avoid contact with skin and eyes.[3]

If skin or eye contact occurs, follow the first aid procedures outlined below.

4. Storage:

Store the solid compound in a tightly sealed container in a cool, well-ventilated area, away

from direct sunlight.[2]

Recommended storage temperature for the solid is -20°C.[2]

For solutions in solvent, store at -80°C for up to 6 months or -20°C for up to 1 month in a

sealed container, away from moisture.[2]

Emergency and First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[2][3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek medical attention.[2]

[3]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[2][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Spill and Disposal Plan
Proper management of spills and waste is essential to prevent environmental contamination

and accidental exposure.

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection if necessary.[2]

For liquid spills, absorb the solution with an inert, non-combustible material such as diatomite

or universal binders.[2]

For solid spills, carefully sweep or scoop the material to avoid creating dust.
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Decontaminate the spill area and any equipment used for cleanup by scrubbing with alcohol.

[2]

Collect all contaminated materials in a suitable, sealed container for disposal.[3]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

Do not allow the product to enter drains or watercourses.[2]
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Caption: Workflow for the safe handling of (Rac)-NNC 55-0396.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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